Cas no 960404-86-8 (Dapagliflozin impurity)

• Product Name: Dapagliflozin impurity
• CAS No: 960404-86-8
• MF: C₂₁H₂₅ClO₇
• MW: 424.872006177902
• CID: 4555742
• Update Time: 2025-07-18

Dapagliflozin impurity Chemical and Physical Properties

Names and Identifiers

• Dapagliflozin Hydroxy impurity
• (2S,3R,4S,5S,6R)-2-(4-Chloro-3-(4-ethoxybenzyl)phenyl)-6-(hydroxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetraol
• (2S)-2-[4-Chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-6-(hydroxymethyl)oxane-2,3,4,5-tetrol
• 1-C-[4-Chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-α-D-glucopyranose (ACI)
• D
• Dapagliflozin Impurity 10
• Dapagliflozin impurity

• Inchi： 1S/C21H25ClO7/c1-2-28-15-6-3-12(4-7-15)9-13-10-14(5-8-16(13)22)21(27)20(26)19(25)18(24)17(11-23)29-21/h3-8,10,17-20,23-27H,2,9,11H2,1H3/t17?,18?,19?,20?,21-/m0/s1
• InChI Key： KYDGWGYAUCJZDV-ALAWOQLPSA-N
• SMILES： ClC1C=CC(=CC=1CC1C=CC(=CC=1)OCC)[C@]1(C(C(C(C(CO)O1)O)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 515
• Topological Polar Surface Area: 120

Additional information on Dapagliflozin impurity

Dapagliflozin Impurity (CAS No 960404-86-8): A Comprehensive Overview

The compound Dapagliflozin impurity (CAS No 960404-86-8) is a critical analytical standard in the pharmaceutical industry, particularly in the development and quality control of Dapagliflozin, a widely prescribed drug for the management of type 2 diabetes. This impurity, identified by its unique chemical structure and properties, plays a pivotal role in ensuring the safety and efficacy of pharmaceutical formulations.

In recent years, the demand for high-purity pharmaceutical ingredients has surged, driven by advancements in synthetic chemistry and regulatory requirements. The accurate identification and quantification of impurities are essential to meet stringent guidelines set by global health authorities such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). The Dapagliflozin impurity (CAS No 960404-86-8) serves as a benchmark for researchers and manufacturers to assess the purity of Dapagliflozin derivatives.

The chemical structure of Dapagliflozin impurity (CAS No 960404-86-8) is characterized by its molecular formula and functional groups, which influence its reactivity and interaction with biological systems. This impurity is typically synthesized through controlled chemical processes that mimic the pathways used in the production of Dapagliflozin. Understanding its structural features is crucial for developing effective purification techniques and analytical methods.

Recent studies have highlighted the importance of impurity profiling in drug development. The presence of specific impurities can affect the pharmacokinetics and pharmacodynamics of a drug, necessitating rigorous quality control measures. The Dapagliflozin impurity (CAS No 960404-86-8) has been extensively studied to determine its potential impact on therapeutic outcomes. Researchers have employed advanced analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy to characterize this impurity accurately.

The synthesis of Dapagliflozin impurity (CAS No 960404-86-8) involves multi-step organic reactions that require precise control over reaction conditions. The use of high-purity starting materials and catalysts is essential to minimize the formation of secondary impurities. Recent innovations in synthetic methodologies have enabled the production of this impurity with high yield and purity, facilitating its use in research and quality control applications.

In clinical settings, the monitoring of Dapagliflozin impurity (CAS No 960404-86-8) helps ensure that pharmaceutical products meet regulatory standards. Impurities above certain thresholds can lead to product recalls or restrictions on market distribution. Therefore, manufacturers invest heavily in analytical technologies to detect and quantify these impurities at trace levels. The development of novel detection methods has improved the sensitivity and specificity of impurity analysis, enhancing the overall quality assurance process.

The role of computational chemistry in studying Dapagliflozin impurity (CAS No 960404-86-8) cannot be overstated. Molecular modeling techniques have been used to predict the behavior of this impurity under various conditions, providing insights into its interactions with other molecules. These computational approaches complement experimental studies, enabling researchers to design more efficient purification strategies and optimize drug formulations.

The future prospects for research on Dapagliflozin impurity (CAS No 960404-86-8) are promising, with ongoing efforts to develop new analytical methods and synthetic routes. The integration of artificial intelligence (AI) and machine learning into drug development processes has also shown potential in improving impurity detection and characterization. These advancements are expected to further enhance the quality and safety of pharmaceutical products.

In conclusion, the compound Dapagliflozin impurity (CAS No 960404-86-8) is a vital component in the pharmaceutical industry, contributing to the development and quality assurance of life-saving medications. Its accurate characterization and control are essential for meeting regulatory standards and ensuring patient safety. As research continues to evolve, new methodologies and technologies will further refine our understanding and management of this critical impurity.